molecular formula C11H19N3O4 B8476536 Methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-YL)heptanoate CAS No. 68329-17-9

Methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-YL)heptanoate

Cat. No.: B8476536
CAS No.: 68329-17-9
M. Wt: 257.29 g/mol
InChI Key: KKNDTZFBTQUCMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-YL)heptanoate is a useful research compound. Its molecular formula is C11H19N3O4 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

68329-17-9

Molecular Formula

C11H19N3O4

Molecular Weight

257.29 g/mol

IUPAC Name

methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-yl)heptanoate

InChI

InChI=1S/C11H19N3O4/c1-13-10(16)12-14(11(13)17)8-6-4-3-5-7-9(15)18-2/h3-8H2,1-2H3,(H,12,16)

InChI Key

KKNDTZFBTQUCMB-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)NN(C1=O)CCCCCCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 1-(6'-methoxycarbonyl-n-hex-2-enyl)-4-methyl-1,2,4-triazolidine-3,5-dione (12.4 g, 0.0486 mol) was dissolved in dimethoxyethane (200 ml) and 10% palladium on charcoal (3 g) was added and the resultant mixture was allowed to take up hydrogen (ca. 1100 mls). After the reaction was complete the resultant mixture was filtered through a kieselguhr bed and the filtrate evaporated in vacuo to afford 1-(6'-methoxycarbonyl-n-hexyl)-4-methyl-1,2,4-triazolidine-3,5-dione (12.3 g). m.p. 80°-1°.
Name
1-(6'-methoxycarbonyl-n-hex-2-enyl)-4-methyl-1,2,4-triazolidine-3,5-dione
Quantity
12.4 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1100 mL
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
3 g
Type
catalyst
Reaction Step Five

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